Cas no 339097-88-0 (2-(3-Chlorobenzenesulfinyl)-N-[3-(trifluoromethyl)phenyl]acetamide)

2-(3-Chlorobenzenesulfinyl)-N-[3-(trifluoromethyl)phenyl]acetamide structure
339097-88-0 structure
Product Name:2-(3-Chlorobenzenesulfinyl)-N-[3-(trifluoromethyl)phenyl]acetamide
CAS No:339097-88-0
MF:C15H11ClF3NO2S
MW:361.766552209854
CID:5690063
PubChem ID:1486406
Update Time:2023-10-13

2-(3-Chlorobenzenesulfinyl)-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • HMS571D12
    • Bionet1_001110
    • 8H-370S
    • 2-(3-chlorobenzenesulfinyl)-N-[3-(trifluoromethyl)phenyl]acetamide
    • 2-[(3-chlorophenyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]acetamide
    • 339097-88-0
    • AKOS005102750
    • 2-(3-chlorophenyl)sulfinyl-N-[3-(trifluoromethyl)phenyl]acetamide
    • Acetamide, 2-[(3-chlorophenyl)sulfinyl]-N-[3-(trifluoromethyl)phenyl]-
    • 2-(3-Chlorobenzenesulfinyl)-N-[3-(trifluoromethyl)phenyl]acetamide
    • Inchi: 1S/C15H11ClF3NO2S/c16-11-4-2-6-13(8-11)23(22)9-14(21)20-12-5-1-3-10(7-12)15(17,18)19/h1-8H,9H2,(H,20,21)
    • InChI Key: OJTODKFSOVRSFZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)S(CC(NC1=CC=CC(C(F)(F)F)=C1)=O)=O

Computed Properties

  • Exact Mass: 361.0151119g/mol
  • Monoisotopic Mass: 361.0151119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 65.4Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 544.2±50.0 °C(Predicted)
  • pka: 11.84±0.70(Predicted)
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